Cas no 378203-86-2 (ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
• CAS No: 378203-86-2
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD00464011
• CID: 298231
• PubChem ID: 920410
• Update Time: 2025-04-19

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 1-methyl-4-nitro-, ethyl ester
• 1H-Pyrazole-3-carboxylicacid,1-methyl-4-nitro-,ethylester(9CI)
• ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
• MFCD00464011
• CS-0151667
• SY276665
• EN300-228253
• ethyl 1-methyl-4-nitropyrazole-3-carboxylate
• F14046
• AKOS003725889
• BS-17147
• SCHEMBL8302429
• 378203-86-2
• ethyl 1-methyl-4-nitro-pyrazole-3-carboxylate
• STK366709
• BBL037987

• MDL： MFCD00464011
• Inchi： 1S/C7H9N3O4/c1-3-14-7(11)6-5(10(12)13)4-9(2)8-6/h4H,3H2,1-2H3
• InChI Key： PXCUJUDQULVFFJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.059
• Monoisotopic Mass: 199.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 318.0±22.0 °C at 760 mmHg
• Flash Point: 146.1±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives